1-(4-bromophenyl)-3-[(3-hydroxyphenyl)amino]-2-buten-1-one

• IUPAC Name: (E)-1-(4-bromophenyl)-3-(3-hydroxyanilino)but-2-en-1-one
• InChI: InChI=1S/C16H14BrNO2/c1-11(18-14-3-2-4-15(19)10-14)9-16(20)12-5-7-13(17)8-6-12/h2-10,18-19H,1H3/b11-9+
• InChI Key: KDWFAILCPFWSFI-PKNBQFBNSA-N
• Canonical SMILES: CC(=CC(=O)C1=CC=C(C=C1)Br)NC2=CC(=CC=C2)O
• Isomeric SMILES: C/C(=C\C(=O)C1=CC=C(C=C1)Br)/NC2=CC(=CC=C2)O
• Molecular Formula: C16H14BrNO2
• Molecular Weight: 332.19 g/mol

Description

1-(4-bromophenyl)-3-[(3-hydroxyphenyl)amino]-2-buten-1-one is a chemical compound that has attracted significant attention from researchers due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 1-(4-bromophenyl)-3-[(3-hydroxyphenyl)amino]-2-buten-1-one involves the inhibition of the activity of the enzyme topoisomerase II, which is essential for DNA replication and cell division. This inhibition leads to the accumulation of DNA damage and ultimately leads to apoptosis in cancer cells.
Biochemical and Physiological Effects
Studies have shown that 1-(4-bromophenyl)-3-[(3-hydroxyphenyl)amino]-2-buten-1-one has a significant effect on the biochemical and physiological processes in cells. It has been shown to induce the production of reactive oxygen species, which leads to oxidative stress and ultimately, apoptosis. It has also been shown to inhibit the activity of the enzyme NADPH oxidase, which is involved in the production of reactive oxygen species.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(4-bromophenyl)-3-[(3-hydroxyphenyl)amino]-2-buten-1-one in lab experiments include its potential as a fluorescent probe for imaging biological systems and its ability to induce apoptosis in cancer cells. However, its limitations include its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

There are several future directions for research on 1-(4-bromophenyl)-3-[(3-hydroxyphenyl)amino]-2-buten-1-one. These include further studies on its potential as a fluorescent probe for imaging biological systems, its efficacy and safety as an anticancer agent, and its potential use in other fields such as materials science and catalysis.
Conclusion
In conclusion, 1-(4-bromophenyl)-3-[(3-hydroxyphenyl)amino]-2-buten-1-one is a chemical compound with significant potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully explore the potential of this compound.

Scientific Research Applications

1-(4-bromophenyl)-3-[(3-hydroxyphenyl)amino]-2-buten-1-one has been extensively studied for its potential applications in various fields. It has been shown to have anticancer properties by inducing apoptosis in cancer cells. It has also been studied for its potential use as a fluorescent probe for imaging biological systems.